Cas no 1705578-40-0 (Potassium ((cyclopentylamino)methyl)trifluoroborate)

• Product Name: Potassium ((cyclopentylamino)methyl)trifluoroborate
• CAS No: 1705578-40-0
• MF: C₆H₁₂BF₃KN
• MW: 205.070693016052
• MDL: MFCD18714999
• CID: 4611847
• PubChem ID: 91759491
• Update Time: 2025-05-25

Potassium ((cyclopentylamino)methyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• potassium ((cyclopentylamino)methyl)trifluoroborate
• AM87586
• potassium;(cyclopentylamino)methyl-trifluoroboranuide
• POTASSIUM [(CYCLOPENTYLAMINO)METHYL]TRIFLUOROBORANUIDE
• potassium((cyclopentylamino)methyl)trifluoroborate
• MFCD18714999
• AS-68667
• CS-0447998
• 1705578-40-0
• AKOS025287016
• I12315
• Potassium ((cyclopentylamino)methyl)trifluoroborate

• MDL： MFCD18714999
• Inchi： 1S/C6H12BF3N.K/c8-7(9,10)5-11-6-3-1-2-4-6;/h6,11H,1-5H2;/q-1;+1
• InChI Key： QTMDSECEDKBFNT-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CNC1CCCC1)(F)F

Computed Properties

• Exact Mass: 205.0651955g/mol
• Monoisotopic Mass: 205.0651955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives

Additional information on Potassium ((cyclopentylamino)methyl)trifluoroborate

Comprehensive Overview of Potassium ((cyclopentylamino)methyl)trifluoroborate (CAS No. 1705578-40-0)

Potassium ((cyclopentylamino)methyl)trifluoroborate (CAS No. 1705578-40-0) is a highly specialized organoboron compound that has garnered significant attention in modern synthetic chemistry and pharmaceutical research. This compound belongs to the class of trifluoroborate salts, which are widely recognized for their stability, versatility, and applications in Suzuki-Miyaura cross-coupling reactions. The unique structural features of this compound, including the cyclopentylamino moiety and the trifluoroborate group, make it a valuable building block for the synthesis of complex organic molecules.

In recent years, the demand for Potassium ((cyclopentylamino)methyl)trifluoroborate has surged due to its role in the development of biologically active compounds and drug candidates. Researchers are particularly interested in its potential applications in medicinal chemistry, where it serves as a key intermediate for the synthesis of heterocyclic compounds and small-molecule inhibitors. The compound's stability under physiological conditions and its compatibility with various catalytic systems further enhance its utility in drug discovery programs.

One of the most frequently asked questions about Potassium ((cyclopentylamino)methyl)trifluoroborate (CAS No. 1705578-40-0) revolves around its synthetic methodology. The compound is typically prepared through the reaction of cyclopentylamine with formaldehyde, followed by treatment with potassium trifluoroborate. This straightforward synthesis route ensures high yields and excellent purity, making it a preferred choice for industrial-scale production. Additionally, the compound's water solubility and thermal stability contribute to its ease of handling and storage.

The growing interest in sustainable chemistry and green synthesis has also highlighted the relevance of Potassium ((cyclopentylamino)methyl)trifluoroborate. Unlike traditional boron reagents, this compound exhibits minimal environmental impact due to its low toxicity and biodegradability. These attributes align with the principles of green chemistry, making it an attractive option for researchers aiming to reduce the ecological footprint of their synthetic processes.

Another area where Potassium ((cyclopentylamino)methyl)trifluoroborate shines is in the field of material science. Its ability to act as a ligand or precursor for the preparation of advanced materials, such as metal-organic frameworks (MOFs) and catalysts, has opened new avenues for innovation. The compound's electronic properties and structural flexibility enable the design of materials with tailored functionalities, catering to applications in energy storage, sensors, and catalysis.

From a commercial perspective, Potassium ((cyclopentylamino)methyl)trifluoroborate (CAS No. 1705578-40-0) is available through reputable suppliers specializing in fine chemicals and research reagents. Its pricing and availability are influenced by factors such as purity grade, packaging size, and market demand. Researchers are advised to verify the certificate of analysis (CoA) and safety data sheets (SDS) before procurement to ensure compliance with their specific experimental requirements.

In conclusion, Potassium ((cyclopentylamino)methyl)trifluoroborate (CAS No. 1705578-40-0) stands out as a multifaceted compound with broad applications in pharmaceuticals, material science, and sustainable chemistry. Its unique properties, coupled with its ease of synthesis and handling, make it a valuable asset for researchers and industrial chemists alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies and therapeutic innovations.